Cas no 100911-51-1 (Heptanoic acid,6-hydroxy-, hydrazide)

• Product Name: Heptanoic acid,6-hydroxy-, hydrazide
• CAS No: 100911-51-1
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 124322
• Update Time: 2024-03-05

Heptanoic acid,6-hydroxy-, hydrazide Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,6-hydroxy-, hydrazide
• Heptanoic acid, 6-hydroxy-, hydrazide

• Inchi： 1S/C7H16N2O2/c1-6(10)4-2-3-5-7(11)9-8/h6,10H,2-5,8H2,1H3,(H,9,11)
• InChI Key： VAFALHDFCDHDJF-UHFFFAOYSA-N
• SMILES： C(NN)(=O)CCCCC(O)C

Computed Properties

• Exact Mass: 160.121
• Monoisotopic Mass: 160.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4A^2

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 355.5±25.0 °C(Predicted)
• pka: 13.28±0.35(Predicted)